2-Amino-1-(3-(trifluoromethoxy)phenyl)ethanone

• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• IUPAC Name: 2-amino-1-[3-(trifluoromethoxy)phenyl]ethanone
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)15-7-3-1-2-6(4-7)8(14)5-13/h1-4H,5,13H2
• InChI Key: QCWUTMSBHFEFIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C(=O)CN

Description

2-Amino-1-(3-(trifluoromethoxy)phenyl)ethanone is a useful research compound. Its molecular formula is C9H8F3NO2 and its molecular weight is 219.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add palladium on carbon (720 mg, 10% Pd/C, 50% water by weight) to a nitrogen purged solution of 2-azido-1-(3-(trifluoromethoxy)phenyl)ethanone (1.70 g, 6.93 mmol) in ethanol (15 mL). Purge the flask with hydrogen (balloon). Stir at room temperature overnight. Filter the mixture over Celite®, rinse the Celite® with ethanol (3×30 mL), and concentrate the filtrate in vacuo to provide crude 2-amino-1-(3-(trifluoromethoxy)phenyl)ethanone (1.56 g, 88%). 1H NMR (DMSO-d6) δ 8.56 (br s, 2H), 8.07 (m, 1H), 7.95 (s, 1H), 7.76 (m, 2H), 4.63 (s, 2H).